Cas no 14513-20-3 (4-(2S)-2-aminopropylbenzene-1,2-diol)

• Product Name: 4-(2S)-2-aminopropylbenzene-1,2-diol
• CAS No: 14513-20-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 182607
• PubChem ID: 134678
• Update Time: 2025-04-19

4-(2S)-2-aminopropylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(2-aminopropyl)-, (S)- (9CI)
• 4-[(2S)-2-aminopropyl]benzene-1,2-diol
• L-α-Methyldopamine
• Ba-2815
• (+)-4-[(S)-2-Aminopropyl]-1,2-benzenediol
• 4-(2S)-2-aminopropylbenzene-1,2-diol
• BRN 2088428
• EN300-1841032
• 1,2-Benzenediol, 4-(2-aminopropyl)-, (S)-
• (+)-Deoxycobephrine
• (S)-(+)-.ALPHA.-METHYLDOPAMINE
• .ALPHA.-METHYLDOPAMINE, (S)-
• (S)-alpha-Methyldopamine
• (+)-alpha-Methyldopamine (2S)
• 1,2-BENZENEDIOL, 4-((2S)-2-AMINOPROPYL)-
• Pyrocatechol, 4-(2-aminopropyl)-, (S)-(+)-
• 14513-20-3
• DTXSID201312771
• (S)-4-(2-Aminopropyl)-1,2-benzenediol
• (S)-(+)-alpha-Methyldopamine
• UNII-RSZ6WC1175
• SCHEMBL13660697
• (+)-Deoxycobefrin
• BA 2815
• L-.ALPHA.-METHYLDOPAMINE
• (+)-.ALPHA.-METHYLDOPAMINE
• 1-13-00-00327 (Beilstein Handbook Reference)
• .ALPHA.-METHYLDOPAMINE, (+)-
• Q27288273
• (+)-alpha-Methyldopamine
• L-alpha-Methyldopamine
• RSZ6WC1175
• CHEMBL3250637

• Inchi： 1S/C9H13NO2/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5-6,11-12H,4,10H2,1H3/t6-/m0/s1
• InChI Key： KSRGADMGIRTXAF-LURJTMIESA-N
• SMILES： OC1=C(C=CC(=C1)C[C@H](C)N)O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.197
• Boiling Point: 337.6°Cat760mmHg
• Flash Point: 158°C
• Refractive Index: 1.598
• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives